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Compound of Interest

Compound Name: Richenoic acid

Cat. No.: B1181455

For researchers and scientists in the fast-paced world of drug development, adherence to
proper laboratory safety and chemical handling protocols is paramount. This guide provides
essential, step-by-step procedures for the safe and compliant disposal of ricinoleic acid,
ensuring the protection of both laboratory personnel and the environment.

Ricinoleic acid, the primary component of castor oil, is generally considered to be of low toxicity
and is biodegradable.[1][2] However, proper disposal is still crucial to maintain a safe and
compliant laboratory environment. It is not listed as a hazardous waste under the Resource
Conservation and Recovery Act (RCRA) P-series or U-series.[3]

Immediate Safety and Handling

Before handling ricinoleic acid, it is essential to wear appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat.[4] Ensure adequate ventilation in the
work area.[3] In case of a spill, immediately absorb the liquid with a non-combustible, inert
material such as sand, earth, or vermiculite.[1][3][5] Do not use combustible materials like
sawdust.[3] Collect the absorbed material and place it into a suitable, labeled container for
disposal.[5]

Step-by-Step Disposal Procedures

The recommended disposal method for ricinoleic acid is incineration or disposal at an approved
waste facility. Always adhere to local, state, and federal regulations regarding chemical waste
disposal.[5][6][7][8]
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» Container Management: Keep ricinoleic acid in its original, tightly sealed container.[3][6] Do
not mix it with other waste materials.[6] Uncleaned containers should be treated as the
product itself.[6]

o Waste Characterization: While not federally classified as hazardous, consult local and state
regulations to confirm the proper waste classification in your area.[3][7][8]

» Arrange for Professional Disposal: Contact a licensed waste disposal company to handle the
collection and disposal of the ricinoleic acid waste.

o Documentation: Maintain clear records of the disposal process, including the date, quantity
of waste, and the name of the disposal company.

Note: While some sources may suggest that small quantities of ricinoleic acid can be burned or
poured down the drain, this is not a universally recommended or compliant practice.[9] To
ensure environmental protection, avoid releasing ricinoleic acid into sewers or public waters.[1]

Quantitative Data Summary

For easy reference, the following table summarizes key quantitative data for ricinoleic acid.

Property Value

Molecular Formula C18H3403

Molecular Weight 298.46 g/mol

Boiling Point 245 °C @ 10 mmHg

Melting Point 55°C

Specific Gravity 0.940 @ 27.4 °C

Solubility Insoluble in water
Source:[3]

Ricinoleic Acid Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

ricinoleic acid.
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Caption: Workflow for the safe disposal of ricinoleic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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